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phenylethanone

Cat. No.: B015197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(4-Methylphenyl)-2-
phenylethanone, a diarylethanone of interest in synthetic and medicinal chemistry. This

document details the primary synthetic route via Friedel-Crafts acylation, compiles its known

physicochemical properties, and explores potential biological activities based on structurally

related compounds. Detailed experimental protocols, data summaries, and workflow

visualizations are provided to support further research and development efforts.

Introduction
1-(4-Methylphenyl)-2-phenylethanone, also known as 2-phenyl-1-(p-tolyl)ethanone, belongs

to the diarylethanone class of organic compounds. Its structure, featuring two aromatic rings

separated by a keto-ethyl bridge, makes it a valuable scaffold in organic synthesis and a

potential candidate for biological investigation. The historical foundation for the synthesis of

such aromatic ketones lies in the Friedel-Crafts acylation, a cornerstone of organic chemistry

developed in 1877.[1][2][3] This guide aims to provide a detailed technical resource for

professionals engaged in the study and application of this compound.
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A summary of the key physicochemical properties of 1-(4-Methylphenyl)-2-phenylethanone is

presented in Table 1. While some data points are readily available, others, such as boiling point

and density, are not consistently reported in the literature.[4][5]

Table 1: Physicochemical Properties of 1-(4-Methylphenyl)-2-phenylethanone

Property Value Source

Molecular Formula C₁₅H₁₄O [4]

Molecular Weight 210.27 g/mol [5]

CAS Number 2001-28-7 [4]

Melting Point 108-110 °C [6]

Boiling Point Not available [4][6]

Density Not available [4]

Appearance White solid (presumed) Inferred

Solubility
Soluble in organic solvents like

DMSO
[7]

Synthesis
The primary method for the synthesis of 1-(4-Methylphenyl)-2-phenylethanone is the Friedel-

Crafts acylation of toluene with phenylacetyl chloride, using a Lewis acid catalyst such as

aluminum chloride (AlCl₃).[1][2][3]

Reaction Scheme
Caption: Friedel-Crafts Acylation for the Synthesis of 1-(4-Methylphenyl)-2-phenylethanone.

Experimental Protocol
The following is a detailed protocol for the synthesis of 1-(4-Methylphenyl)-2-phenylethanone
based on established Friedel-Crafts acylation procedures.[1][8][9][10]

Materials:
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Toluene (C₇H₈)

Phenylacetyl chloride (C₈H₇ClO)

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂) (anhydrous)

Hydrochloric acid (HCl), concentrated

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ice

Equipment:

Round-bottom flask

Addition funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Apparatus for vacuum filtration

Beakers and Erlenmeyer flasks

Procedure:
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Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and

an addition funnel, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous

dichloromethane under an inert atmosphere (e.g., nitrogen or argon). Cool the suspension to

0°C in an ice bath.

Formation of Acylium Ion: Dissolve phenylacetyl chloride (1.0 equivalent) in anhydrous

dichloromethane and add it to the addition funnel. Add the phenylacetyl chloride solution

dropwise to the stirred suspension of aluminum chloride over 30 minutes, maintaining the

temperature at 0°C.

Acylation: After the addition is complete, add a solution of toluene (1.0 equivalent) in

anhydrous dichloromethane to the addition funnel. Add the toluene solution dropwise to the

reaction mixture over 30 minutes, ensuring the temperature remains at 0°C.

Reaction Progression: Once the addition of toluene is complete, remove the ice bath and

allow the reaction mixture to warm to room temperature. Stir the mixture for an additional 2-3

hours.

Work-up: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of

crushed ice and concentrated hydrochloric acid to quench the reaction and decompose the

aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer with ethyl acetate.

Washing: Combine the organic layers and wash sequentially with water, saturated aqueous

sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., ethanol) to yield pure 1-(4-Methylphenyl)-2-phenylethanone.

Compound Characterization
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The synthesized 1-(4-Methylphenyl)-2-phenylethanone should be characterized using

standard analytical techniques to confirm its identity and purity. While a complete set of spectra

for this specific compound is not readily available in public databases, data from its isomer, 2-

phenylacetophenone, and related structures can be used for comparison.[7]

Table 2: Expected Spectroscopic Data

Technique Expected Features

¹H NMR

Aromatic protons (multiplets, ~7.0-8.0 ppm),

methylene protons (singlet, ~4.2 ppm), methyl

protons (singlet, ~2.4 ppm)

¹³C NMR

Carbonyl carbon (~197 ppm), aromatic carbons

(~125-145 ppm), methylene carbon (~45 ppm),

methyl carbon (~21 ppm)

IR Spectroscopy
C=O stretch (~1680 cm⁻¹), aromatic C-H

stretches (~3000-3100 cm⁻¹), C-H bends

Mass Spectrometry Molecular ion peak (M⁺) at m/z = 210.10

Potential Biological Activity
While there is no specific data on the biological activity of 1-(4-Methylphenyl)-2-
phenylethanone, its structural isomer, 2-phenylacetophenone, has demonstrated antibacterial

properties.[7] This suggests that 1-(4-Methylphenyl)-2-phenylethanone may also possess

antimicrobial activity.

A study on 2-phenylacetophenone revealed its activity against Bacillus subtilis, Mycobacterium

smegmatis, and Mycobacterium aurum, with Minimum Inhibitory Concentrations (MICs) of 500

µg/mL.[7] The compound was also shown to inhibit biofilm formation in M. smegmatis.[7] The

proposed mechanism for related compounds involves the inhibition of bacterial efflux pumps,

which can lead to synergism with other antimicrobial agents.[7]

Proposed Experimental Workflow for Biological
Screening
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The following workflow is proposed for the initial biological screening of 1-(4-Methylphenyl)-2-
phenylethanone.

Caption: Proposed experimental workflow for the biological evaluation of 1-(4-
Methylphenyl)-2-phenylethanone.

Conclusion
1-(4-Methylphenyl)-2-phenylethanone is a readily synthesizable diarylethanone with potential

for further investigation in medicinal chemistry. This guide provides the foundational information

required for its synthesis, characterization, and initial biological screening. The lack of

comprehensive publicly available data highlights an opportunity for further research to fully

elucidate the properties and potential applications of this compound. The structural similarity to

biologically active isomers suggests that 1-(4-Methylphenyl)-2-phenylethanone could be a

promising lead for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on 1-(4-Methylphenyl)-2-
phenylethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015197#discovery-of-1-4-methylphenyl-2-
phenylethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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